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Compound of Interest

Compound Name:
[2-(2-Methoxy-phenyl)-thiazol-4-

YL]-methanol

CAS No.: 187793-07-3

Cat. No.: B065961

Get Quote

An authoritative resource for researchers, scientists, and drug development professionals on

the synthesis, characterization, and applications of a key heterocyclic building block.

Abstract
This technical guide provides a comprehensive overview of the heterocyclic compound [2-(2-

Methoxyphenyl)-thiazol-4-yl]-methanol. While a specific CAS (Chemical Abstracts Service)

number for this ortho-methoxy isomer is not readily found in public databases, its identity is

unequivocally established as the reduction product of its corresponding aldehyde, 2-(2-

Methoxyphenyl)thiazole-4-carbaldehyde. This document details the strategic importance of the

2-arylthiazole scaffold in medicinal chemistry, provides a robust and detailed protocol for the

synthesis and purification of the title compound, outlines methods for its analytical

characterization, and discusses its potential applications as a versatile intermediate in drug

discovery and materials science. The guide is intended to serve as a critical resource for

scientists engaged in synthetic chemistry and pharmaceutical development.
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Introduction: The Thiazole Scaffold in Modern
Chemistry
The thiazole ring system is a cornerstone of heterocyclic chemistry, recognized as a "privileged

scaffold" in medicinal chemistry. This five-membered ring containing both sulfur and nitrogen

atoms is a key structural motif in numerous natural products (such as Vitamin B1, Thiamine)

and a vast array of synthetic pharmaceutical agents.[1] The unique electronic properties and

geometric arrangement of the thiazole ring allow it to act as a bioisostere for other functional

groups and to engage in specific hydrogen bonding and π-stacking interactions with biological

targets.

Consequently, thiazole derivatives have demonstrated a remarkable breadth of

pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and

antidiabetic properties.[1][2][3] The 2-arylthiazole subclass, in particular, is of significant

interest. The aryl group at the 2-position can be readily modified to tune the molecule's steric

and electronic profile, directly influencing its biological activity and pharmacokinetic properties.

The subject of this guide, [2-(2-Methoxyphenyl)-thiazol-4-yl]-methanol, represents a valuable

building block within this chemical class. The primary alcohol at the 4-position serves as a

versatile synthetic handle for further molecular elaboration, while the ortho-methoxy substitution

on the phenyl ring can induce specific conformational preferences and metabolic properties,

making it a distinct and valuable tool for drug design.

Physicochemical Properties and Identification
While a dedicated CAS number for [2-(2-Methoxyphenyl)-thiazol-4-yl]-methanol is not

prominently indexed, its chemical identity is well-defined. Its properties can be reliably

predicted based on its structure and comparison with its isomers. The key precursor, 2-(2-

Methoxyphenyl)thiazole-4-carbaldehyde, is commercially available.

Table 1: Chemical Identifiers and Properties
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Property Value Source / Note

Chemical Name
[2-(2-Methoxyphenyl)-thiazol-

4-yl]-methanol
IUPAC Nomenclature

Synonyms
(2-(2-methoxyphenyl)-1,3-

thiazol-4-yl)methanol
-

CAS Number
Not assigned or not publicly

indexed.

Precursor Aldehyde CAS:

885279-11-8

Molecular Formula C₁₁H₁₁NO₂S -

Molecular Weight 221.28 g/mol -

Appearance
Expected to be an off-white to

pale yellow solid

Based on related

compounds[4]

Melting Point 84-86 °C (for para-isomer) [4]

Note: The melting point is provided for the para-isomer, [2-(4-Methoxyphenyl)-thiazol-4-yl]-

methanol (CAS: 885279-75-4), and serves as an approximate reference.[4] The ortho-isomer's

melting point may vary.

Caption: Chemical structure of [2-(2-Methoxyphenyl)-thiazol-4-yl]-methanol.

Synthesis and Mechanistic Insights
The most direct and efficient synthesis of [2-(2-Methoxyphenyl)-thiazol-4-yl]-methanol is

achieved through the selective reduction of the corresponding aldehyde, 2-(2-

Methoxyphenyl)thiazole-4-carbaldehyde. This precursor is readily accessible through

established heterocyclic synthesis routes.

Synthetic Workflow
The reduction of an aldehyde to a primary alcohol is a fundamental transformation in organic

chemistry. For this specific substrate, sodium borohydride (NaBH₄) in an alcoholic solvent like

methanol or ethanol is the reagent of choice. This method is highly effective and

chemoselective, meaning it will reduce the aldehyde without affecting the aromatic or thiazole

rings.
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Caption: Experimental workflow for the synthesis of the title compound.

Detailed Experimental Protocol
Objective: To synthesize [2-(2-Methoxyphenyl)-thiazol-4-yl]-methanol via reduction of 2-(2-

Methoxyphenyl)thiazole-4-carbaldehyde.

Materials:

2-(2-Methoxyphenyl)thiazole-4-carbaldehyde (1.0 eq)

Sodium borohydride (NaBH₄) (1.5 eq)

Methanol (anhydrous)

Ethyl acetate

Saturated aqueous ammonium chloride (NH₄Cl) solution

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel (for column chromatography)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-(2-

Methoxyphenyl)thiazole-4-carbaldehyde in anhydrous methanol (approx. 0.1 M

concentration). Cool the solution to 0°C using an ice bath.

Reduction: While stirring vigorously, add sodium borohydride portion-wise over 10-15

minutes. The portion-wise addition is crucial to control the exothermic reaction and prevent

excessive foaming.

Monitoring: Allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature.

Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting

aldehyde spot is completely consumed (typically 1-2 hours).
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Quenching: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl

solution at 0°C to destroy any excess NaBH₄.

Work-up: Concentrate the mixture under reduced pressure to remove most of the methanol.

Add deionized water to the residue and extract the aqueous layer three times with ethyl

acetate.

Isolation: Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter,

and concentrate in vacuo to yield the crude product.

Purification: Purify the crude residue by flash column chromatography on silica gel, eluting

with a gradient of ethyl acetate in hexanes to afford the pure [2-(2-Methoxyphenyl)-thiazol-4-

yl]-methanol.

Justification of Choices:

Sodium Borohydride: Chosen for its mildness and high selectivity for aldehydes over other

functional groups. It is safer and easier to handle than stronger reducing agents like lithium

aluminum hydride (LiAlH₄).[5]

Methanol: Serves as an excellent solvent for both the substrate and the reagent. It also acts

as a proton source to protonate the intermediate alkoxide.

Aqueous Quench: The use of a mild acid source like NH₄Cl ensures the safe decomposition

of the borohydride reagent without risking degradation of the product.

Analytical Characterization
Rigorous analytical characterization is essential to confirm the structure and purity of the

synthesized compound.

Table 2: Expected Analytical Data
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Technique Expected Observations

¹H NMR

- Aromatic protons of the methoxyphenyl ring

(multiplets, ~6.9-7.8 ppm).- A singlet for the

thiazole C5-H (~7.2-7.5 ppm).- A singlet or

doublet for the benzylic CH₂ protons (~4.7

ppm).- A singlet for the methoxy (OCH₃) protons

(~3.9 ppm).- A broad singlet for the hydroxyl

(OH) proton.

¹³C NMR

- Peaks corresponding to the aromatic and

thiazole carbons.- A peak for the benzylic

carbon (-CH₂OH) around 60-65 ppm.- A peak for

the methoxy carbon around 55-56 ppm.

FT-IR

- A broad absorption band in the region of 3200-

3400 cm⁻¹ corresponding to the O-H stretch of

the alcohol.- C-H stretching bands (aromatic

and aliphatic).- C=N and C=C stretching bands

from the thiazole and phenyl rings (~1500-1600

cm⁻¹).

Mass Spec (ESI+)
A prominent peak corresponding to the [M+H]⁺

ion at m/z 222.06.

HPLC

A single major peak indicating high purity

(>95%) under appropriate chromatographic

conditions (e.g., C18 column, water/acetonitrile

mobile phase).

Applications in Research and Drug Development
[2-(2-Methoxyphenyl)-thiazol-4-yl]-methanol is not typically an end-product but rather a

versatile intermediate for creating more complex molecules with potential therapeutic value.

Synthetic Intermediate: The primary alcohol is a key functional group that can be easily

converted into other functionalities. It can be:

Oxidized back to the aldehyde or to the corresponding carboxylic acid.
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Esterified or Etherified to introduce a wide variety of side chains.

Converted to a leaving group (e.g., tosylate or mesylate) and displaced by nucleophiles to

introduce amines, azides, or other groups.

Scaffold for Bioactive Molecules: The 2-arylthiazole core is present in numerous compounds

investigated for various diseases. By modifying the hydroxymethyl group, researchers can

explore structure-activity relationships (SAR) to develop potent and selective inhibitors of

biological targets such as kinases, enzymes, or receptors involved in cancer or inflammatory

diseases.[2][6] The ortho-methoxy group can influence the molecule's conformation and

metabolic stability, potentially leading to improved drug-like properties.

Conclusion
[2-(2-Methoxyphenyl)-thiazol-4-yl]-methanol is a valuable, synthetically accessible chemical

building block. While it lacks a widely published CAS number, its synthesis from the

corresponding aldehyde is straightforward and high-yielding. Its true value lies in its potential

as a versatile intermediate for the synthesis of novel, biologically active compounds. This guide

provides the essential technical information required for its preparation, characterization, and

strategic use in advanced research and development programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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